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Compound of Interest

Compound Name: ciwujianoside C3

Cat. No.: B1259122

For laboratory personnel engaged in research and development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe working environment and
regulatory compliance. This document provides a comprehensive guide to the proper disposal
procedures for Ciwujianoside C3, a naturally derived compound utilized in various research
applications, including studies of its anti-inflammatory effects.[1] Adherence to these guidelines
is crucial for minimizing environmental impact and maintaining laboratory safety.

Chemical and Physical Properties

A clear understanding of a compound's properties is the first step toward safe handling and
disposal. The following table summarizes the key characteristics of Ciwujianoside C3.

Property Value Source

Molecular Formula Cs3Hs6021 PubChem|[2]

Molecular Weight 1059.25 g/mol CymitQuimica[3], ChEMBL][4]
Physical State Solid CymitQuimica[3]

Purity 98% CymitQuimica[3]

N Soluble in DMSO, PEG300,
Solubility ] ) MedchemExpress.com[1]
Tween-80, Saline, Corn Qil

-80°C for 6 months; -20°C for 1
Storage " MedchemExpress.com[1]
mon
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Disposal of Ciwujianoside C3

As no specific safety data sheet (SDS) detailing the disposal of Ciwujianoside C3 is publicly
available, a conservative approach based on general principles for the disposal of non-
hazardous solid chemical waste should be followed. It is imperative to consult your institution's
Environmental Health and Safety (EHS) department for specific local regulations.

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling Ciwujianoside C3, all personnel
must be equipped with appropriate PPE, including safety goggles, a lab coat, and chemical-
resistant gloves.

Waste Collection:

o Collect waste Ciwujianoside C3, including any contaminated materials such as weighing
paper or pipette tips, in a designated and clearly labeled hazardous waste container.

o The container must be compatible with the chemical, in good condition, and have a secure
lid.

Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name
"Ciwujianoside C3," and the approximate quantity.

o Include the date of accumulation and the name of the generating laboratory or researcher.
Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated waste
accumulation area.

o Ensure the storage area is away from incompatible materials.

Disposal Request:
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o Once the container is full or ready for disposal, submit a hazardous waste pickup request
to your institution's EHS office.

o Do not dispose of Ciwujianoside C3 down the drain or in the regular trash.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of Ciwujianoside C3.

Figure 1. Ciwujianoside C3 Disposal Workflow
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Figure 1. Ciwujianoside C3 Disposal Workflow
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Disclaimer: The information provided is based on general laboratory safety principles. Always
consult your institution's specific waste disposal guidelines and the relevant Safety Data Sheets
for any chemicals used in conjunction with Ciwujianoside C3.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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